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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic route for 9-
nitroanthracene-d9, a deuterated analog of 9-nitroanthracene. The synthesis involves a two-

step process: the deuteration of anthracene to yield anthracene-d10, followed by the selective

nitration of the deuterated intermediate to produce the final product. This document outlines

detailed experimental protocols, presents quantitative data in a structured format, and includes

visualizations to clarify the synthesis workflow.

Synthesis Overview
The synthesis of 9-nitroanthracene-d9 is achieved through the following two key

transformations:

Deuteration of Anthracene: Anthracene is treated with a deuterium source in the presence of

a catalyst to produce fully deuterated anthracene-d10.

Nitration of Anthracene-d10: The resulting anthracene-d10 undergoes electrophilic nitration

to selectively introduce a nitro group at the C9 position, yielding 9-nitroanthracene-d9.

The overall logical workflow of the synthesis is depicted in the diagram below.
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Caption: Logical workflow for the synthesis of 9-Nitroanthracene-d9.

Experimental Protocols
Step 1: Synthesis of Anthracene-d10
This protocol is adapted from a patented procedure for the deuteration of anthracene.

Materials:

Anthracene (1.00 g, 5.61 mmol)

5% Platinum on Carbon (Pt/C) (1.01 g)

Heavy Water (D₂O) (40 mL)

2-Pentanol (4 mL)
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Decahydronaphthalene (20 mL)

Dichloromethane

Magnesium Sulfate (MgSO₄)

Procedure:

In a high-pressure reactor, combine anthracene, 5% Pt/C, heavy water, 2-pentanol, and

decahydronaphthalene.

Stir the mixture at 80°C for 24 hours.

Cool the reactor to room temperature.

Add dichloromethane to the reaction mixture and transfer to a separatory funnel.

Separate the organic layer.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the filtrate under reduced pressure to obtain the deuterated anthracene.

Quantitative Data for Anthracene-d10 Synthesis

Parameter Value

Yield of Product 919 mg (87%)

Deuterium Conversion 95%

Molecular Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol

Step 2: Synthesis of 9-Nitroanthracene-d9 from
Anthracene-d10
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This protocol is adapted from the well-established method for the nitration of anthracene

published in Organic Syntheses.[1]

Materials:

Anthracene-d10 (prepared in Step 1)

Glacial Acetic Acid

Concentrated Nitric Acid (70% by weight)

Concentrated Hydrochloric Acid (37% by weight)

10% Sodium Hydroxide Solution

Deionized Water

Procedure:

Suspend finely powdered anthracene-d10 in glacial acetic acid in a three-necked round-

bottomed flask equipped with a dropping funnel, thermometer, and a mechanical stirrer.

Immerse the flask in a water bath maintained at 20-25°C.

Slowly add concentrated nitric acid from the dropping funnel with vigorous stirring, ensuring

the reaction temperature does not exceed 30°C. This addition should take approximately 15-

20 minutes.[1][2]

After the addition is complete, continue stirring until a clear solution is obtained

(approximately 30 minutes), and then stir for an additional 30 minutes.[2]

Filter the solution to remove any unreacted anthracene-d10.

To the filtrate, slowly add a mixture of concentrated hydrochloric acid and glacial acetic acid

with vigorous stirring. A pale-yellow precipitate of 9-nitro-10-chloro-9,10-dihydroanthracene-

d9 will form.[2]
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Isolate the precipitate by suction filtration and wash it with glacial acetic acid and then with

water until the washings are neutral.

Triturate the product with a warm (60-70°C) 10% sodium hydroxide solution.

Separate the crude orange 9-nitroanthracene-d9 by suction filtration and wash it with

several portions of 10% sodium hydroxide solution, followed by a thorough washing with

warm water until the washings are neutral.

Air-dry the crude product and recrystallize it from glacial acetic acid to obtain bright orange-

yellow needles of 9-nitroanthracene-d9.

Quantitative Data for 9-Nitroanthracene-d9 Synthesis

Parameter Value Reference

Expected Yield 60-68%

Molecular Formula C₁₄D₉NO₂

Molecular Weight 232.29 g/mol

Monoisotopic Mass 232.119819243 Da

Melting Point (unlabeled) 145-146°C

Characterization
The synthesized 9-nitroanthracene-d9 can be characterized using standard analytical

techniques.

Mass Spectrometry (MS): The mass spectrum should confirm the molecular weight of 232.29

g/mol and the isotopic enrichment. The mass spectrum of unlabeled 9-nitroanthracene is

available in the NIST WebBook.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy should show a

significant reduction or absence of proton signals, confirming the high degree of deuteration.

The ¹H NMR spectrum of unlabeled 9-nitroanthracene is available for comparison. ¹³C NMR
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would show the carbon skeleton, and ²H (Deuterium) NMR would confirm the positions of

deuteration.

The experimental workflow for the synthesis and characterization is illustrated in the following

diagram.
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Caption: Experimental workflow for the synthesis and characterization of 9-Nitroanthracene-
d9.

Safety Considerations
9-Nitroanthracene is a potential skin irritant.

Aromatic nitro compounds can be strong oxidizing agents and may react vigorously with

reducing agents.

Concentrated acids (Nitric, Hydrochloric) are corrosive and should be handled with

appropriate personal protective equipment in a well-ventilated fume hood.

The nitration reaction is exothermic and requires careful temperature control to prevent

runaway reactions.

It is imperative to conduct a thorough risk assessment before commencing any experimental

work and to adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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